Cas no 649748-98-1 (11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl-)

• Product Name: 11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl-
• CAS No: 649748-98-1
• MF: C₁₆H₁₁ClN₂
• MW: 266.724942445755
• CID: 410092
• PubChem ID: 71377646
• Update Time: 2025-04-19

11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 11H-Indolo[3,2-c]quinoline, 6-chloro-2-methyl-
• 6-chloro-2-methyl-11H-indolo[3,2-c]quinoline
• 649748-98-1
• DTXSID50800279

• Inchi： 1S/C16H11ClN2/c1-9-6-7-13-11(8-9)15-14(16(17)19-13)10-4-2-3-5-12(10)18-15/h2-8,18H,1H3
• InChI Key： SNZFDSCWOUQLDX-UHFFFAOYSA-N
• SMILES： ClC1C2C3C=CC=CC=3NC=2C2C=C(C)C=CC=2N=1

Computed Properties

• Exact Mass: 266.06123
• Monoisotopic Mass: 266.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68